

# Velnacrine Maleate: 24-Week Clinical Trial Summary

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

[Get Quote](#)

Aspect	Details
Study Design	Double-blind, placebo-controlled, 24-week duration [1] [2]
Participants	Patients with clinically probable Alzheimer's disease (NINCDS-ADRDA criteria) [1]
Dosages	Placebo, 150 mg/day, and 225 mg/day [1]
Primary Efficacy Endpoints	Alzheimer's Disease Assessment Scale (cognitive behavior and memory components), Clinical Global Impression of Change scale [1]

| **Key Efficacy Findings** | - **Cognitive Decline:** Slowed in Velnacrine groups vs. placebo (which showed significant deterioration) [1]

- **Dose Response:** 225 mg/day dose was significantly more effective than 150 mg/day [1] | | **Common Adverse Events** | Diarrhea (rarely interrupted therapy) [1] | | **Serious Safety Finding** | **Reversible abnormal liver function:** Led to treatment discontinuation in 30% (150 mg) and 24% (225 mg) of patients, vs. 3% in placebo [1] | | **Overall Conclusion** | Modest but significant benefits with acceptable safety profiles for both dosages [1] |

## Experimental Protocols & Mechanistic Insights

For your guide's methodology section, here are the key experimental details and proposed mechanisms of action.

## Core Clinical Trial Protocol


The primary evidence for Velnacrine's benefit duration comes from a large, randomized controlled trial [1].

- **Diagnosis:** Patients were enrolled based on the National Institute of Neurological Disorders and Stroke–Alzheimer's Disease and Related Disorders Association (NINCDS-ADRDA) criteria for probable Alzheimer's [1].
- **Intervention:** After a single-blind washout period, patients were randomized to receive placebo, 150 mg/day, or 225 mg/day of **Velnacrine maleate** for 24 weeks [1].
- **Outcome Measures:**
  - **Cognitive and Memory:** Assessed using the Alzheimer's Disease Assessment Scale [1].
  - **Global Change:** Rated by clinicians using the Clinical Global Impression of Change scale [1].
  - **Secondary Measures:** Included caregiver-rated scales to assess impact on daily life [1].

## Mechanism of Action & Supporting Evidence

Velnacrine is an acetylcholinesterase inhibitor, and its proposed benefits are based on the cholinergic hypothesis of Alzheimer's disease [3] [4].

## Proposed Mechanism of Velnacrine in Alzheimer's



[Click to download full resolution via product page](#)

- **Supporting Preclinical & Early-Phase Data:**

- **Animal Models:** A study on aged, memory-impaired monkeys showed that a single dose of Velnacrine could significantly improve performance on a delayed matching-to-sample task, a test of short-term memory. Interestingly, this improvement persisted for 24 hours, even after the drug was no longer detectable in the plasma, suggesting potential longer-lasting effects on neural pathways [5].
- **Human Neuroimaging:** A single-dose study in Alzheimer's patients used Single Photon Emission Computed Tomography (SPECT) and found that Velnacrine led to a relative increase in regional cerebral blood flow in the superior frontal area, indicating enhanced neural activity as a result of cholinergic stimulation [6].

## Context for Researchers and Developers

When comparing Velnacrine to other alternatives, it is crucial to understand its place in the history of Alzheimer's drug development.

- **Historical Context:** Velnacrine was part of the first wave of cholinesterase inhibitors developed in the 1980s and 1990s, following the "cholinergic hypothesis" [3]. While it demonstrated efficacy, other drugs in this class—namely **donepezil, rivastigmine, and galantamine**—were ultimately approved and are still in use today. Velnacrine, along with others like **tacrine** and **eptastigmine**, **did not receive approval** [4].
- **Reason for Non-Approval:** The high incidence of **reversible liver toxicity** (elevated liver enzymes) was likely the primary factor halting its further development [1] [7]. This is a known class issue, which led to the withdrawal of tacrine and motivated the search for safer alternatives [3].

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Effectiveness and safety of velnacrine for the treatment of... [pubmed.ncbi.nlm.nih.gov]
2. Faculty Collaboration Database - Effectiveness and safety of... [fcd.mcw.edu]
3. Clinical trials and late-stage drug development for Alzheimer's ... [pmc.ncbi.nlm.nih.gov]
4. Small-molecule drugs development for Alzheimer's disease [frontiersin.org]
5. improves delayed matching performance by aged... Velnacrine maleate [link.springer.com]
6. Effects of a single dose of the acetylcholinesterase inhibitor ... [link.springer.com]
7. Efficacy of medications in controlling cognitive dysfunction in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Velnacrine Maleate: 24-Week Clinical Trial Summary]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b619733#velnacrine-maleate-therapeutic-benefit-duration>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)